Cas no 953186-28-2 (N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 953186-28-2
• MF: C₂₁H₁₉Cl₂N₃O₃
• MW: 432.299863100052
• CID: 5776505
• PubChem ID: 16885288
• Update Time: 2025-06-07

N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-4-[3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• N-(3,5-dichlorophenyl)-4-(3-(3-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• 953186-28-2
• F5013-0893
• N-(3,5-dichlorophenyl)-4-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• VU0628826-1
• AKOS024488920
• N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

• Inchi： 1S/C21H19Cl2N3O3/c1-29-18-5-2-4-14(10-18)19-7-8-21(28)26(25-19)9-3-6-20(27)24-17-12-15(22)11-16(23)13-17/h2,4-5,7-8,10-13H,3,6,9H2,1H3,(H,24,27)
• InChI Key： OOIOZLLOCHYEJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CCCN1C(C=CC(C2C=CC=C(C=2)OC)=N1)=O)=O)Cl

Computed Properties

• Exact Mass: 431.0803469g/mol
• Monoisotopic Mass: 431.0803469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71Ų

Additional information on N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Introduction to N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide and Its Significance in Modern Chemical Biology

N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide, with the CAS number 953186-28-2, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural complexity of this compound, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in various biological pathways.

The significance of this compound lies in its ability to interact with biological targets in a highly specific manner. The presence of both 3,5-dichlorophenyl and 3-methoxyphenyl substituents contributes to its unique chemical properties, enabling it to modulate biological processes effectively. Recent studies have highlighted the importance of such structural motifs in the design of bioactive molecules, particularly in the context of drug discovery and development.

In the realm of chemical biology, N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide has been explored for its potential role in inhibiting key enzymes and receptors involved in various diseases. For instance, its structural features suggest that it may interact with enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways. The ability to modulate these pathways could lead to the development of treatments for conditions ranging from cancer to inflammatory disorders.

The compound's pyridazine core is particularly noteworthy, as it is a common structural motif found in many bioactive molecules. Pyridazines have been extensively studied for their pharmacological properties, and modifications to this core structure can lead to significant changes in biological activity. In particular, the 6-oxo group and the dihydropyridazine ring contribute to the molecule's stability and bioavailability, making it a suitable candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide with high accuracy. These computational methods have been instrumental in identifying potential lead compounds for drug development and optimizing their structures for improved efficacy. By leveraging these techniques, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The synthesis of N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed chemists to overcome many of the challenges associated with constructing complex molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in building the desired structure efficiently.

In conclusion, N-(3,5-dichlorophenyl)-4-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating new therapeutic strategies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative treatments for a wide range of diseases.